Cas no 1314739-31-5 (1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carbonitrile
• CAS No: 1314739-31-5
• MF: C₁₁H₉BrFN
• MW: 254.09826540947
• CID: 5779264
• PubChem ID: 129955406
• Update Time: 2025-06-09

1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1913331
• 1-(2-bromo-3-fluorophenyl)cyclobutane-1-carbonitrile
• 1314739-31-5
• 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carbonitrile

• Inchi： 1S/C11H9BrFN/c12-10-8(3-1-4-9(10)13)11(7-14)5-2-6-11/h1,3-4H,2,5-6H2
• InChI Key： QTCUOSPLSUSFPB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(C#N)CCC1)F

Computed Properties

• Exact Mass: 252.99024g/mol
• Monoisotopic Mass: 252.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carbonitrile

Introduction to 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carbonitrile (CAS No. 1314739-31-5)

1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carbonitrile (CAS No. 1314739-31-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a cyclobutane core substituted with a bromo and fluoro group on the phenyl ring and a nitrile functional group, presents a unique structural framework that makes it a valuable intermediate in the synthesis of biologically active molecules. The presence of both bromo and fluoro substituents on the aromatic ring enhances its reactivity, making it a versatile building block for further chemical modifications.

The chemical structure of 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carbonitrile consists of a cyclobutane ring connected to a phenyl ring at the 1-position, with the phenyl ring bearing a bromine atom at the 2-position and a fluorine atom at the 3-position. The nitrile group (-CN) is attached to the carbon atom adjacent to the cyclobutane ring. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which are crucial for its role in drug discovery and development.

In recent years, there has been growing interest in developing novel pharmaceutical agents that target various diseases, including cancer, infectious diseases, and neurological disorders. The structural features of 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carbonitrile make it an attractive candidate for designing small-molecule inhibitors that interact with biological targets such as enzymes and receptors. The bromo and fluoro groups can be readily modified through cross-coupling reactions, allowing chemists to explore diverse chemical space and identify new lead compounds.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. Researchers have demonstrated that compounds containing halogenated aromatic rings can effectively modulate kinase activity by binding to their active sites or allosteric pockets. The presence of both bromo and fluoro groups in 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carbonitrile provides multiple points of interaction with kinase proteins, potentially enhancing binding affinity and selectivity.

Furthermore, the nitrile group in this compound can serve as a versatile handle for further functionalization. Nitrile groups can be hydrolyzed to carboxylic acids or reduced to amides, providing pathways to introduce additional pharmacophores or improve solubility properties. This flexibility makes 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carbonitrile a valuable scaffold for medicinal chemists seeking to optimize drug-like properties such as potency, selectivity, and pharmacokinetics.

Recent studies have highlighted the importance of halogenated aromatic compounds in drug discovery. Halogens such as bromine and fluorine are known to enhance metabolic stability, improve binding affinity, and increase oral bioavailability of drug candidates. The combination of bromo and fluoro substituents in 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carbonitrile leverages these advantages, making it an ideal candidate for generating novel therapeutic agents.

In addition to its applications in kinase inhibition, 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carbonitrile has shown promise in other areas of medicinal chemistry. For instance, researchers have explored its potential as an intermediate in the synthesis of antiviral agents. Viruses often rely on host cell machinery for replication, making it challenging to develop drugs that target viral enzymes without affecting host proteins. However, by designing molecules that selectively interact with viral targets while sparing host enzymes, researchers can develop effective antiviral therapies.

The cyclobutane ring in 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carbonitrile also contributes to its unique properties. Cycloalkanes are known to introduce conformational constraints into molecules, which can influence their binding affinity and selectivity. The rigid cyclobutane framework can prevent unwanted rotational freedom around certain bonds, leading to more stable interactions with biological targets. This structural rigidity makes it particularly useful for designing high-affinity binders.

Another area where this compound has shown potential is in the development of central nervous system (CNS) drugs. CNS disorders such as Alzheimer's disease, Parkinson's disease, and depression are major health challenges worldwide. Developing drugs that can cross the blood-brain barrier (BBB) is crucial for treating these conditions effectively. The structural features of 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carbonitrile, particularly its halogenated aromatic moiety and nitrile group, may facilitate BBB penetration by enhancing lipophilicity while maintaining metabolic stability.

From a synthetic chemistry perspective, 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carbonitrile serves as an excellent starting material for constructing more complex molecules through various transformations such as Suzuki-Miyaura cross-coupling reactions or Buchwald-Hartwig amination reactions. These reactions allow chemists to introduce additional functional groups or alter existing ones with high precision control over regioselectivity stereochemistry